Cas no 2094627-88-8 (N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide)

• Product Name: N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide
• CAS No: 2094627-88-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5901909
• PubChem ID: 126816815
• Update Time: 2025-06-14

N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094627-88-8
• EN300-6688965
• N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide
• Z2517207681
• AKOS033934696

• Inchi： 1S/C11H15NO2S/c1-2-11(14)12-6-10(7-13)5-9-3-4-15-8-9/h2-4,8,10,13H,1,5-7H2,(H,12,14)
• InChI Key： YGLRNSNZYJUCIE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CO)CNC(C=C)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide

Research Briefing on N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide (CAS: 2094627-88-8)

In recent years, the compound N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide (CAS: 2094627-88-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and acrylamide functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The purpose of this briefing is to summarize the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating green chemistry principles to minimize environmental impact. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. These advancements in synthesis and characterization have facilitated further pharmacological evaluations.

Pharmacological studies have revealed that N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and pain, with a favorable safety profile. Additionally, preliminary data suggest that this compound may also target specific cancer cell lines by inducing apoptosis and inhibiting proliferation, making it a candidate for further oncological research.

Despite these promising findings, challenges remain in the development of N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through advanced formulation strategies and extensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this research into clinical applications.

In conclusion, N-{3-hydroxy-2-[(thiophen-3-yl)methyl]propyl}prop-2-enamide represents a compelling area of research in chemical biology and drug development. Its dual anti-inflammatory and anticancer properties, combined with recent advancements in synthesis and characterization, position it as a promising candidate for future therapeutic interventions. Continued research and development efforts will be crucial to fully unlock its potential and address the remaining challenges in its path to clinical use.